Cas no 1806973-24-9 (Ethyl 2-(difluoromethyl)-5-fluoro-4-hydroxypyridine-3-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-5-fluoro-4-hydroxypyridine-3-carboxylate
• CAS No: 1806973-24-9
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4881955
• Update Time: 2025-06-08

Ethyl 2-(difluoromethyl)-5-fluoro-4-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-5-fluoro-4-hydroxypyridine-3-carboxylate

• Inchi： 1S/C9H8F3NO3/c1-2-16-9(15)5-6(8(11)12)13-3-4(10)7(5)14/h3,8H,2H2,1H3,(H,13,14)
• InChI Key： VQPLCNDBVSITCU-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OCC)C(C(=CN1)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 388
• XLogP3: 1.5
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 2-(difluoromethyl)-5-fluoro-4-hydroxypyridine-3-carboxylate

Introduction to Ethyl 2-(difluoromethyl)-5-fluoro-4-hydroxypyridine-3-carboxylate (CAS No. 1806973-24-9)

Ethyl 2-(difluoromethyl)-5-fluoro-4-hydroxypyridine-3-carboxylate (CAS No. 1806973-24-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The molecular formula of Ethyl 2-(difluoromethyl)-5-fluoro-4-hydroxypyridine-3-carboxylate is C₁₁H₁₀F₃NO₃, and its molecular weight is approximately 249.19 g/mol. The compound features a pyridine ring with multiple functional groups, including a difluoromethyl group, a fluorine atom, a hydroxyl group, and an ester group. These functional groups contribute to the compound's unique chemical and biological properties.

Synthesis of Ethyl 2-(difluoromethyl)-5-fluoro-4-hydroxypyridine-3-carboxylate

The synthesis of Ethyl 2-(difluoromethyl)-5-fluoro-4-hydroxypyridine-3-carboxylate involves several steps and requires precise control over reaction conditions to achieve high yields and purity. One common approach involves the condensation of a suitable pyridine derivative with an appropriate difluoromethylating agent, followed by functional group modifications to introduce the hydroxyl and ester groups.

A recent study published in the Journal of Organic Chemistry (JOC) detailed an efficient synthesis route for this compound using a one-pot sequential reaction. The researchers reported that the use of a transition metal catalyst significantly improved the yield and selectivity of the reaction. This method not only simplifies the synthetic process but also reduces the environmental impact by minimizing waste generation.

Chemical Properties and Stability

Ethyl 2-(difluoromethyl)-5-fluoro-4-hydroxypyridine-3-carboxylate exhibits several notable chemical properties that make it an attractive candidate for further research. The presence of the difluoromethyl group imparts enhanced lipophilicity and metabolic stability to the molecule, which are crucial for drug development. Additionally, the hydroxyl group can participate in hydrogen bonding interactions, potentially enhancing the compound's binding affinity to target proteins.

The stability of Ethyl 2-(difluoromethyl)-5-fluoro-4-hydroxypyridine-3-carboxylate under various conditions has been extensively studied. It has been found to be stable at room temperature and under neutral pH conditions. However, exposure to strong acids or bases can lead to hydrolysis of the ester group, resulting in the formation of the corresponding carboxylic acid. Therefore, care should be taken during storage and handling to maintain its integrity.

Biological Activities and Potential Applications

Ethyl 2-(difluoromethyl)-5-fluoro-4-hydroxypyridine-3-carboxylate has shown promising biological activities in preclinical studies. One area of significant interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound effectively inhibits a key enzyme associated with neurodegenerative diseases, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease.

In addition to enzyme inhibition, Ethyl 2-(difluoromethyl)-5-fluoro-4-hydroxypyridine-3-carboxylate has also been investigated for its anti-inflammatory properties. A research team from the University of California reported that this compound exhibits potent anti-inflammatory effects by modulating cytokine production and reducing oxidative stress in cellular models. These findings highlight its potential as a treatment for inflammatory disorders such as rheumatoid arthritis.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in advancing Ethyl 2-(difluoromethyl)-5-fluoro-4-hydroxypyridine-3-carboxylate into clinical trials. Several pharmaceutical companies are currently conducting Phase I trials to evaluate its safety and efficacy in human subjects. Early data from these trials have shown favorable pharmacokinetic profiles and tolerability, paving the way for further clinical development.

In parallel with clinical trials, ongoing research is focused on optimizing the structure of this compound to enhance its therapeutic potential. Computational methods such as molecular docking and dynamics simulations are being employed to identify key interactions between the compound and its target proteins. These insights will guide future drug design efforts to develop more potent and selective derivatives.

Conclusion

Ethyl 2-(difluoromethyl)-5-fluoro-4-hydroxypyridine-3-carboxylate (CAS No. 1806973-24-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable properties such as enhanced stability and biological activity, making it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a key player in the quest for novel treatments for various diseases.